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Compound of Interest

Compound Name: 3-Nitropropionic acid

Cat. No.: B157688 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Nitropropionic acid (3-NPA), ensuring the safety of laboratory personnel and compliance with

environmental regulations. 3-NPA is a toxic compound and requires careful handling throughout

the disposal process.

Immediate Safety Precautions
Before handling 3-Nitropropionic acid for disposal, it is crucial to be aware of its hazards. The

compound is toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1] Laboratory experiments have also indicated mutagenic effects.[1][2][3]

Required Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator is necessary, especially where dust

may be generated.[1][2][4]

Hand Protection: Handle with gloves that satisfy EU Directive 89/686/EEC and the standard

EN 374. Always use proper glove removal technique.[1]

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Body Protection: Wear protective clothing to prevent skin contact.[5]
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Disposal of 3-Nitropropionic acid must be handled by a licensed professional waste disposal

service.[1] Do not attempt to dispose of this chemical through standard laboratory drains or as

regular solid waste.

Preparation for Disposal:

Offer surplus and non-recyclable 3-NPA to a licensed disposal company.[1]

Keep the waste material in a suitable, closed, and properly labeled container.[1][2] The

container must be clearly marked with the words "Hazardous Waste" and identify the

contents.[6][7]

Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible

materials such as bases, oxidizing agents, and reducing agents.[1][8]

Contacting a Disposal Service:

Engage a licensed professional waste disposal service to manage the disposal process.[1]

Provide the service with the Safety Data Sheet (SDS) for 3-Nitropropionic acid.

Recommended Disposal Method:

The preferred method of disposal is incineration.[1][5] The material should be dissolved or

mixed with a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Alternatively, burial in a licensed landfill may be an option, but this should be confirmed

with the waste management authority.[5]

Disposal of Contaminated Materials:

Any contaminated packaging, absorbent materials, and personal protective equipment

(e.g., gloves) should be treated as hazardous waste and disposed of as the unused

product.[1]

Seal all contaminated items in a suitable, labeled container for disposal.[4]
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Accidental Spill Cleanup Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Minor Spills:

Avoid dust formation.[1][2][5]

Dampen the solid spill material with water.[4]

Transfer the dampened material to a suitable, closed container for disposal.[4]

Use absorbent paper dampened with water to clean up any remaining material.[4]

Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for

disposal.[4]

Wash the contaminated surface with a soap and water solution.[4]

Major Spills:

Evacuate personnel from the area and move upwind.[5]

Alert emergency responders, providing the location and nature of the hazard.[5]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

Prevent the spillage from entering drains or water courses.[5]

Contain the spill using sand, earth, or vermiculite.[5]

Collect the material into labeled containers for disposal by a licensed service.[5]

Summary of Key Data
The following table summarizes essential quantitative data for the handling and transport of 3-
Nitropropionic acid.
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Parameter Value Reference

UN Number 2811 [1][2]

Transport Hazard Class 6.1 (Toxic Solid) [1][2]

Packaging Group III [1][2]

Acute Toxicity (Oral, Mouse) LD50: 68.1 mg/kg [1][2]

Spill Isolation Distance (Solids) At least 25 meters (75 feet) [4]

Fire Isolation Distance 800 meters (1/2 mile) [4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitropropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

